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Compound of Interest

Compound Name: Piperidin-4-amine-d5

Cat. No.: B1148584 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis and calculation of the molecular weight of the

deuterated compound Piperidin-4-amine-d5. The inclusion of deuterium-labeled internal

standards in pharmacokinetic and metabolic studies is a critical technique for enhancing the

accuracy of mass spectrometry-based quantification. Understanding the precise mass

difference introduced by isotopic labeling is fundamental to this application.

Data Presentation: Molecular Weight Comparison
The following table summarizes the key quantitative data for Piperidin-4-amine and its d5

isotopologue. This data is essential for configuring high-resolution mass spectrometry

instrumentation and for the correct interpretation of experimental results.

Compound Chemical Formula
Monoisotopic Mass
( g/mol )

Average Mass (
g/mol )

Piperidin-4-amine C₅H₁₂N₂ 100.1000 100.162

Piperidin-4-amine-d5 C₅H₇D₅N₂ 105.1314 105.192
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The molecular weight of Piperidin-4-amine-d5 is calculated by first establishing the molecular

weight of the unlabeled parent compound, Piperidin-4-amine, and then adjusting for the mass

difference between five hydrogen atoms and five deuterium atoms.

1. Calculation of Unlabeled Piperidin-4-amine Molecular Weight: The molecular formula for

Piperidin-4-amine is C₅H₁₂N₂. The molecular weight is calculated using the masses of the

constituent atoms.

Monoisotopic Mass: This is the sum of the masses of the most abundant isotopes of each

element.

Carbon (¹²C): 12.0000 g/mol

Hydrogen (¹H): 1.0078 g/mol

Nitrogen (¹⁴N): 14.0031 g/mol

Calculation: (5 * 12.0000) + (12 * 1.0078) + (2 * 14.0031) = 100.1000 g/mol

Average Mass: This is the weighted average of the masses of all naturally occurring isotopes

of each element.

Carbon (C): 12.011 g/mol

Hydrogen (H): 1.008 g/mol

Nitrogen (N): 14.007 g/mol

Calculation: (5 * 12.011) + (12 * 1.008) + (2 * 14.007) = 100.162 g/mol

2. Calculation of Deuterated Piperidin-4-amine-d5 Molecular Weight: The "-d5" designation

indicates that five hydrogen atoms (¹H) in the molecule have been replaced with five deuterium

atoms (²H or D).

Monoisotopic Mass of Deuterium (D): 2.0141 g/mol

Average Mass of Deuterium (D): 2.014 g/mol
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The calculation involves subtracting the mass of five ¹H atoms and adding the mass of five D

atoms.

Monoisotopic Mass Calculation:

100.1000 g/mol (Piperidin-4-amine) - (5 * 1.0078 g/mol ) + (5 * 2.0141 g/mol ) = 105.1315

g/mol

Average Mass Calculation:

100.162 g/mol (Piperidin-4-amine) - (5 * 1.008 g/mol ) + (5 * 2.014 g/mol ) = 105.192 g/mol

Visualization of Isotopic Labeling
The following diagram illustrates the logical relationship between the parent compound and its

deuterated isotopologue, representing the core concept of isotopic labeling for mass-based

analysis.

Isotopic Labeling Workflow

Piperidin-4-amine
(C₅H₁₂N₂)

MW: ~100.16 g/mol

Isotopic Substitution
(5x ¹H → 5x ²H)

+ 5 Deuterium
- 5 Hydrogen

Piperidin-4-amine-d5
(C₅H₇D₅N₂)

MW: ~105.19 g/mol

Mass Shift
(+5.03 Da)
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Caption: Logical workflow of creating Piperidin-4-amine-d5.

To cite this document: BenchChem. [In-Depth Technical Guide: Determining the Molecular
Weight of Piperidin-4-amine-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1148584#piperidin-4-amine-d5-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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